Cas no 1520033-41-3 (4-(3-chloro-2-fluorophenyl)butan-2-one)

• Product Name: 4-(3-chloro-2-fluorophenyl)butan-2-one
• CAS No: 1520033-41-3
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5955228
• PubChem ID: 83700154
• Update Time: 2025-06-25

4-(3-chloro-2-fluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-fluorophenyl)butan-2-one
• 1520033-41-3
• EN300-1967598

• Inchi： 1S/C10H10ClFO/c1-7(13)5-6-8-3-2-4-9(11)10(8)12/h2-4H,5-6H2,1H3
• InChI Key： ZBLJMTVAJQZYGB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CCC(C)=O

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(3-chloro-2-fluorophenyl)butan-2-one

Professional Introduction to 4-(3-chloro-2-fluorophenyl)butan-2-one (CAS No. 1520033-41-3)

4-(3-chloro-2-fluorophenyl)butan-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1520033-41-3, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both chloro and fluorine substituents in its aromatic ring enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 4-(3-chloro-2-fluorophenyl)butan-2-one consists of a butanone backbone attached to a phenyl ring that is substituted with a chloro group at the 3-position and a fluorine atom at the 2-position. This specific arrangement imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemists. The compound’s ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, underscores its importance in synthetic pathways.

In recent years, research has highlighted the role of fluorinated aromatic compounds in the development of novel therapeutic agents. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 4-(3-chloro-2-fluorophenyl)butan-2-one, the combination of chloro and fluoro substituents may contribute to its efficacy as an intermediate in the synthesis of pharmacologically active compounds.

One of the most compelling aspects of this compound is its potential use in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinase enzymes play a pivotal role in cell signaling pathways, and their inhibition can lead to significant therapeutic effects. The structural features of 4-(3-chloro-2-fluorophenyl)butan-2-one make it an attractive candidate for designing molecules that can selectively target these enzymes.

Recent studies have demonstrated that fluorinated phenyl derivatives can exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This improvement is often attributed to the ability of fluorine atoms to modulate lipophilicity and metabolic stability. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds containing both chloro and fluoro substituents showed enhanced binding affinity to tyrosine kinase receptors, suggesting their potential as lead compounds for drug development.

The synthesis of 4-(3-chloro-2-fluorophenyl)butan-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic aromatic substitution or cross-coupling reactions. The choice of reagents and reaction conditions can significantly impact the efficiency of the synthesis, making it essential for chemists to employ advanced techniques such as high-performance liquid chromatography (HPLC) for purification.

In addition to its pharmaceutical applications, 4-(3-chloro-2-fluorophenyl)butan-2-one has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a precursor for developing new types of semiconductors and conductive polymers. The compound’s ability to form stable complexes with metal ions also opens up possibilities for applications in catalysis and material science.

The growing interest in green chemistry has prompted researchers to explore more sustainable synthetic methods for producing 4-(3-chloro-2-fluorophenyl)butan-2-one. Techniques such as catalytic hydrogenation and enzymatic reactions are being investigated as alternatives to traditional synthetic routes that may generate hazardous byproducts. These efforts align with global initiatives to reduce the environmental impact of chemical manufacturing processes.

Evaluation of the compound’s toxicological profile is crucial before it can be considered for clinical use. Preliminary studies have assessed its acute toxicity, mutagenicity, and potential long-term effects on human health. These assessments are conducted using both in vitro and in vivo models to ensure comprehensive safety data. The results from these studies will guide future research directions and help determine whether this compound warrants further development into a therapeutic agent.

The future prospects for 4-(3-chloro-2-fluorophenyl)butan-2-one are promising, given its unique structural features and potential applications across multiple fields. Ongoing research aims to expand its utility by exploring new synthetic methodologies and investigating its interactions with biological targets. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for society.